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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779 Get Quote

Solvent Violet 13, an anthraquinone-based dye, is a versatile colorant widely utilized for

imparting a brilliant, bluish-violet hue to a variety of thermoplastics. Its selection for specific

applications is contingent upon its performance and stability within the chosen polymer matrix.

This guide provides a comparative overview of Solvent Violet 13's performance in several

common polymers, supported by available experimental data.

Overview of Polymer Compatibility
Solvent Violet 13 demonstrates good compatibility with a range of polymers, making it a

suitable candidate for numerous applications. It is frequently recommended for use in:

Polystyrene (PS)

High-Impact Polystyrene (HIPS)

Acrylonitrile Butadiene Styrene (ABS)

Polycarbonate (PC)

Rigid Polyvinyl Chloride (RPVC)

Polymethyl Methacrylate (PMMA)

Styrene Acrylonitrile (SAN)
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Acrylonitrile Styrene (AS)

Polyethylene Terephthalate (PET)

Polyamide (PA)[1][2]

Polyester fibers[3][4]

The dye is noted for its excellent color strength, high transparency, and good overall fastness

properties.[3][4][5]

Quantitative Performance Data
The following tables summarize the key performance indicators of Solvent Violet 13 in various

polymer matrices based on available data. It is important to note that performance can be

influenced by the specific grade of the polymer, processing conditions, and the concentration of

the dye.

Table 1: Heat and Light Fastness Properties

Polymer Matrix Heat Resistance (°C)
Light Fastness (Blue Wool
Scale, 1-8)

PS 300[4][6] 7-8[4][6]

ABS 290[4] 6[4]

PC 310-350[1][4][5] 8[4]

PET 290[1][4] 8[4]

PMMA 300[1] 7-8[1]

Note: Light fastness is rated on the Blue Wool Scale, where 1 is very poor and 8 is excellent.[4]

[6]

Table 2: Recommended Dosage and Solubility
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Property Value

Recommended Dosage (Transparent) 0.02%[3][4]

Recommended Dosage (Opaque) 0.05%[3][4]

Solubility in Organic Solvents at 20°C (g/L)

Acetone 1.3[4][6]

Butyl Acetate 3[4][6]

Methylbenzene 7[4][6]

Dichloromethane 35[4][6]

Ethyl Alcohol 0.2[4][6]

Experimental Protocols
While specific experimental details from the manufacturers are proprietary, the following are

generalized methodologies typically employed to evaluate the performance of colorants like

Solvent Violet 13 in polymer matrices.

Heat Stability Testing
Methodology: A common method for determining heat stability involves preparing colored

polymer samples (e.g., injection molded plaques) at various processing temperatures. The

samples are then visually compared against a standard prepared at the lowest recommended

processing temperature. The highest temperature at which no significant color change (ΔE*ab)

is observed is reported as the heat resistance. This is often conducted in accordance with

standards such as ISO 7724 or ASTM D2244.

Light Fastness Testing
Methodology: Light fastness is typically assessed using accelerated weathering devices that

expose the colored polymer samples to intense artificial light (e.g., Xenon arc) under controlled

conditions of temperature and humidity, simulating exposure to sunlight. The degree of color

fading is then evaluated by comparing the exposed samples to unexposed controls and rating

them against the Blue Wool Scale (ISO 105-B02 or AATCC Test Method 16).
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Migration Resistance Testing
Methodology: Migration resistance evaluates the tendency of a colorant to move from the

colored polymer to a contacting material. A standard test involves placing the colored polymer

sample in contact with an uncolored material (often PVC or another polymer) under specified

conditions of temperature, pressure, and time. The degree of color transfer to the uncolored

material is then visually assessed.

Logical Workflow for Polymer and Dye Selection
The selection of an appropriate polymer matrix for an application involving Solvent Violet 13
requires a systematic evaluation of the desired performance characteristics against the

properties of the dye in different polymers.
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This workflow diagram illustrates the logical progression from defining application requirements

to the final selection of the optimal polymer-dye combination, emphasizing the critical role of

experimental validation. By following this structured approach, researchers and developers can

make informed decisions to ensure the desired performance and longevity of their colored

plastic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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